Cas no 2228377-28-2 (2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-2-ol)

• Product Name: 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-2-ol
• CAS No: 2228377-28-2
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 6100192
• PubChem ID: 165979497
• Update Time: 2025-10-30

2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-2-ol
• 2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]propan-2-ol
• 2228377-28-2
• EN300-1752101

• Inchi： 1S/C13H23NO/c1-9(2)8-14-10(3)7-12(11(14)4)13(5,6)15/h7,9,15H,8H2,1-6H3
• InChI Key： HWYWDNSDMFDCQB-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C=C(C)N(CC(C)C)C=1C

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.2Ų

Additional information on 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-2-ol

Introduction to 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-2-ol (CAS No. 2228377-28-2)

2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-2-ol, with the CAS number 2228377-28-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidines and is characterized by its unique structural features, which include a substituted pyrrole ring and a branched aliphatic chain. The combination of these structural elements endows the compound with a range of potential biological activities and therapeutic applications.

The chemical structure of 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-2-ol can be described as follows: it consists of a five-membered pyrrole ring with two methyl substituents at the 2 and 5 positions. The pyrrole ring is further functionalized by a propyl chain, which is itself substituted with a methyl group at the second carbon position. The propyl chain is attached to the pyrrole ring at the 1-position, and the entire structure is capped with a hydroxyl group at the terminal carbon of the propyl chain. This intricate arrangement of functional groups contributes to the compound's unique chemical properties and potential biological activities.

In recent years, there has been growing interest in the development of new compounds with potential therapeutic applications in various diseases. One area where 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-2-ol has shown promise is in the treatment of neurological disorders. Studies have indicated that this compound may possess neuroprotective properties, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through its ability to modulate key signaling pathways involved in neuronal survival and function.

Another potential application of 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-2-ol is in the field of anti-inflammatory research. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and reducing oxidative stress. These findings suggest that 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-2-ol could be a valuable candidate for further development as an anti-inflammatory agent.

The pharmacokinetic properties of 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-2-ol have also been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are important factors for ensuring effective drug delivery and sustained therapeutic effects. Additionally, preliminary toxicity studies have indicated that 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-2-ol has a favorable safety profile, with no significant adverse effects observed at therapeutic doses.

The synthesis of 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-2-o

In conclusion, 2--5-dimethyl--(methylpropyl)--pyrrol--ylpropan--ol (CAS No. 0) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for the treatment of neurological disorders and inflammatory diseases. Ongoing research continues to explore its potential therapeutic applications and optimize its pharmacological properties for clinical use.